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An In-depth Technical Guide to 4,6-Dichloropyrimidine-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,6-Dichloropyrimidine-5-carbaldehyde is a pivotal heterocyclic compound widely utilized as

a versatile intermediate in the synthesis of a broad spectrum of biologically active molecules.

Its unique structure, featuring a pyrimidine core functionalized with two reactive chlorine atoms

and an aldehyde group, makes it an essential building block in medicinal chemistry and

agrochemical development. This document provides a comprehensive overview of its chemical

and physical properties, detailed synthesis protocols, reactivity, and spectral data. The

information is intended to serve as a technical resource for researchers and professionals

engaged in drug discovery and development.

Chemical and Physical Properties
4,6-Dichloropyrimidine-5-carbaldehyde is typically a yellow to off-white solid at room

temperature.[1][2] Its key identifiers and physicochemical properties are summarized below for

easy reference.

Table 1: General and Physicochemical Properties
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Property Value Reference(s)

IUPAC Name
4,6-dichloropyrimidine-5-

carbaldehyde
[3]

Synonyms

4,6-Dichloro-5-

formylpyrimidine, 4,6-

Dichloropyrimidine-5-

carboxaldehyde

[1]

CAS Number 5305-40-8 [1][3][4][5]

Molecular Formula C₅H₂Cl₂N₂O [1][3][4]

Molecular Weight 176.99 g/mol [1][3][4][5]

Appearance Yellow to off-white solid [1][2]

Melting Point 66-71 °C [1][5]

Boiling Point 92-93 °C (at 0.05 Torr) [1]

Density (Predicted) 1.588 ± 0.06 g/cm³ [1]

SMILES Clc1ncnc(Cl)c1C=O [1][5]

InChI Key
XQSJHQXYQAUDFC-

UHFFFAOYSA-N
[1][3][5]

Table 2: Computed Molecular Properties
Property Value Reference(s)

XLogP3-AA 1.6 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Rotatable Bond Count 1 [3]

Exact Mass 175.9544181 Da [3]

Topological Polar Surface Area 42.9 Å² [3]
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Synthesis and Experimental Protocols
The most common laboratory synthesis of 4,6-Dichloropyrimidine-5-carbaldehyde involves

the Vilsmeier-Haack formylation of 4,6-dihydroxypyrimidine.[4][6] This method is effective for

producing the target compound on a gram scale.

Experimental Protocol: Vilsmeier-Haack Reaction
Materials:

4,6-Dihydroxypyrimidine

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Diethyl ether

Ethyl acetate (EtOAc)

Petroleum ether

Aqueous sodium bicarbonate (NaHCO₃)

Anhydrous sodium sulfate (Na₂SO₄)

Ice

Procedure:

Vilsmeier Reagent Formation: In a reaction vessel, N,N-dimethylformamide (DMF, 64 mL) is

mixed with phosphorus oxychloride (POCl₃, 200 mL). The mixture is stirred for 1 hour at 0 °C

in an ice bath.[1][4]

Addition of Pyrimidine Precursor: 4,6-Dihydroxypyrimidine (50.0 g, 446 mmol) is added to the

Vilsmeier reagent. The mixture is stirred for an additional 30 minutes at room temperature.[1]

[4]
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Reaction: The resulting heterogeneous mixture is heated to reflux and maintained for 3

hours.[1][4]

Work-up: After the reaction is complete, volatile components are removed by distillation

under reduced pressure. The residue is then carefully poured into ice water.[1][4]

Extraction: The aqueous phase is extracted six times with diethyl ether. The organic phases

are then combined.[1][4]

Washing and Drying: The combined organic phase is washed sequentially with aqueous

sodium bicarbonate (NaHCO₃) solution and pure water. It is then dried over anhydrous

sodium sulfate (Na₂SO₄).[1][4]

Purification: The dried organic solution is concentrated under reduced pressure. The target

compound, 4,6-Dichloropyrimidine-5-carbaldehyde, is crystallized using an ethyl acetate-

petroleum ether mixed solvent, yielding the product (43.5 g, 55% yield).[1][4]

Analysis: The product can be analyzed by LC-MS (ESI), which should show a peak at m/z

177 [M+H]⁺.[1][4]

4,6-Dihydroxypyrimidine
POCl₃
DMF
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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